4-(3-hydroxy-3-methylbutyl)-N-(5-oxo-1-propyl-3-pyrrolidinyl)benzamide

• IUPAC Name: 4-(3-hydroxy-3-methylbutyl)-N-(5-oxo-1-propylpyrrolidin-3-yl)benzamide
• InChI: InChI=1S/C19H28N2O3/c1-4-11-21-13-16(12-17(21)22)20-18(23)15-7-5-14(6-8-15)9-10-19(2,3)24/h5-8,16,24H,4,9-13H2,1-3H3,(H,20,23)
• InChI Key: NIBMGGXNNRAGDJ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CC(CC1=O)NC(=O)C2=CC=C(C=C2)CCC(C)(C)O
• Molecular Formula: C19H28N2O3
• Molecular Weight: 332.4 g/mol

Description

4-(3-hydroxy-3-methylbutyl)-N-(5-oxo-1-propyl-3-pyrrolidinyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is commonly referred to as HMBP and is synthesized using a specific method.

Mechanism of Action

The exact mechanism of action of HMBP is not fully understood. However, it is believed to interact with specific receptors and enzymes, leading to changes in their activity. Additionally, HMBP has been shown to modulate the levels of various neurotransmitters and cytokines, which may contribute to its biological effects.
Biochemical and Physiological Effects:
HMBP has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, and increase the levels of anti-inflammatory cytokines, such as interleukin-10. Additionally, HMBP has been shown to reduce oxidative stress and improve mitochondrial function, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

HMBP has several advantages for lab experiments, including its high purity and stability. Additionally, it can be easily synthesized using a specific method, making it readily available for research purposes. However, there are some limitations to using HMBP in lab experiments, including its relatively high cost and limited solubility in water.

Future Directions

There are several future directions for research on HMBP. One potential area of research is the development of new drugs based on the structure of HMBP. Additionally, further studies are needed to fully understand the mechanism of action of HMBP and its potential applications in various fields of research. Other future directions include investigating the effects of HMBP on specific diseases and conditions, such as Alzheimer's disease and chronic pain.

Synthesis Methods

HMBP is synthesized using a specific method that involves the reaction of 3-hydroxy-3-methylbutyric acid with N-(5-oxo-1-propyl-3-pyrrolidinyl)benzamide. The reaction takes place in the presence of a catalyst and under specific conditions of temperature and pressure. The resulting product is then purified using various techniques such as chromatography and recrystallization.

Scientific Research Applications

HMBP has been extensively studied for its potential applications in various fields of research, including medicinal chemistry, drug discovery, and neuroscience. It has been found to exhibit various biological activities, including anti-inflammatory, analgesic, and antioxidant effects. Additionally, HMBP has been shown to modulate the activity of various enzymes and receptors, making it a promising candidate for the development of new drugs.